N-(2-carbamoylphenyl)-1-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperidine-3-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-1-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H26N6O2/c24-21(30)17-8-2-3-9-18(17)26-23(31)15-6-5-12-28(14-15)22-20-16-7-1-4-10-19(16)27-29(20)13-11-25-22/h2-3,8-9,11,13,15H,1,4-7,10,12,14H2,(H2,24,30)(H,26,31)
• InChI Key: NIOQPGFLDZBZJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN3C=CN=C(C3=C2C1)N4CCCC(C4)C(=O)NC5=CC=CC=C5C(=O)N
• Molecular Formula: C23H26N6O2
• Molecular Weight: 418.5 g/mol

Description

Indazole is a heterocyclic aromatic organic compound. This bicyclic molecule consists of a pyrazole ring fused to a benzene ring. Indazole derivatives are rare in nature, but they are important in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Synthesis Analysis

Recent strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. Since 1H-indazole is more thermodynamically stable than 2H-indazole, it is the predominant tautomer.

Chemical Reactions Analysis

Indazole-containing compounds bear a variety of functional groups and display versatile biological activities. They have gained considerable attention in the field of medicinal chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of indazole-containing compounds can vary widely depending on the specific compound. In general, indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring.

Mechanism of Action

The mechanism of action of indazole-containing compounds can vary widely depending on the specific compound and its biological target. For example, some indazole derivatives have been found to inhibit certain enzymes, which can lead to various therapeutic effects.

Safety and Hazards

The safety and hazards associated with indazole-containing compounds can vary widely depending on the specific compound. Some indazole derivatives are used as drugs and have been approved for medical use, indicating that they have acceptable safety profiles when used as directed.

Future Directions

Given the wide range of biological activities of indazole derivatives, there is considerable interest in developing new indazole-containing compounds for various therapeutic applications. Future research will likely continue to explore the synthesis, biological activities, and potential medicinal applications of these compounds.